Cas no 1807204-80-3 (Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1807204-80-3
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4981058
• Update Time: 2025-05-25

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9ClF3NO2S/c1-19-11(18)4-7-2-3-10(20-12(14,15)16)8(5-13)9(7)6-17/h2-3H,4-5H2,1H3
• InChI Key： YFBMBUFHONZKJW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OC)=C1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 3.5
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

The compound with CAS No. 1807204-80-3, commonly referred to as Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to a phenyl ring substituted with a chloromethyl group, a cyano group, and a trifluoromethylthio group. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. The use of transition metal catalysts and microwave-assisted synthesis techniques has further enhanced the efficiency of its preparation.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of advanced materials. The presence of multiple functional groups allows it to serve as a versatile building block for constructing complex molecular architectures. For instance, the cyano group can act as a nucleophile in subsequent reactions, while the trifluoromethylthio group imparts unique electronic properties to the molecule.

In terms of physical properties, Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based chemical reactions. The compound also demonstrates moderate stability under ambient conditions, though it is recommended to store it in a cool, dry place to prevent degradation.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethylthio group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive candidate for medicinal chemists. Additionally, the chloromethyl group can be readily modified to introduce further functionalization, enabling the design of novel bioactive molecules.

The environmental impact of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate has also been a subject of recent research. Studies indicate that the compound undergoes biodegradation under specific environmental conditions, though its persistence in certain ecosystems remains a concern. Efforts are underway to develop greener synthesis routes and recycling strategies to minimize its environmental footprint.

In conclusion, CAS No. 1807204-80-3 represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more prominent role in the development of innovative materials and therapies.